Cas no 946360-82-3 (N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide)

• Product Name: N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide
• CAS No: 946360-82-3
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5430380
• Update Time: 2025-10-30

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, 5-[(1-methylethoxy)methyl]-N-[4-(4-methylphenyl)-2-thiazolyl]-
• N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide

• Inchi： 1S/C19H20N2O3S/c1-12(2)23-10-15-8-9-17(24-15)18(22)21-19-20-16(11-25-19)14-6-4-13(3)5-7-14/h4-9,11-12H,10H2,1-3H3,(H,20,21,22)
• InChI Key： RBFYVYUIENHLER-UHFFFAOYSA-N
• SMILES： O1C(COC(C)C)=CC=C1C(NC1=NC(C2=CC=C(C)C=C2)=CS1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide

Professional Introduction to N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide (CAS No. 946360-82-3)

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 946360-82-3, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key features that make it particularly intriguing for researchers, including a thiazole core, a furan moiety, and an amide functional group, all of which contribute to its potential biological activity.

The thiazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Its stability and ability to engage in various chemical interactions make it a valuable component in medicinal chemistry. In particular, the 1,3-thiazole scaffold has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of this moiety into the molecular framework of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide suggests that it may exhibit similar therapeutic effects.

The presence of the furan group in the compound adds another layer of complexity and potential functionality. Furan derivatives are known for their role in various biological processes and have been explored as intermediates in the synthesis of pharmaceuticals. The specific positioning of the furan moiety at the 5-position relative to the thiazole ring suggests that it may influence the compound's solubility, bioavailability, and overall pharmacokinetic profile. This arrangement could potentially enhance the compound's ability to interact with biological targets, thereby increasing its therapeutic efficacy.

The amide functional group (-CO-NH-) is another critical feature of this compound. Amides are commonly found in many bioactive molecules and play a crucial role in drug-receptor interactions. The amide group in N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide may contribute to its binding affinity and selectivity towards specific biological targets. Additionally, amides are known for their stability under various physiological conditions, which could be advantageous for the development of long-lasting pharmaceutical agents.

The substituents on the aromatic rings further enhance the complexity and potential functionality of this compound. The 4-methylphenyl group at position 4 of the thiazole ring introduces a methyl substituent, which can influence electronic properties and steric interactions. This substitution pattern may affect the compound's solubility and metabolic stability, making it an important factor to consider during drug development.

The propan-2-yloxymethyl group at position 5 of the furan ring adds another layer of functional diversity. This alkoxy group can influence both the physical properties and biological activity of the compound. Propan derivatives have been explored in various pharmaceutical applications due to their ability to modulate biological pathways. The presence of this group suggests that N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide may exhibit unique pharmacological properties that warrant further investigation.

In recent years, there has been growing interest in developing novel therapeutic agents with multifunctional properties. The combination of different heterocyclic scaffolds and functional groups in N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran-2-carboxamide makes it a promising candidate for such applications. Current research in medicinal chemistry increasingly focuses on designing molecules that can target multiple pathways simultaneously, leading to more effective treatment strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The pharmacological evaluation of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-5-(propan-2-yloxy)methylfuran -carboxamide is currently underway in several research laboratories. Preliminary studies suggest that this compound exhibits promising biological activity against various disease targets. Its ability to interact with multiple biological pathways makes it an attractive candidate for further development into a novel therapeutic agent.

The potential applications of this compound are broad and span across multiple therapeutic areas. Its structural features suggest that it may be effective against infectious diseases, inflammatory conditions, and even certain types of cancer. The unique combination of heterocyclic scaffolds and functional groups provides a rich foundation for further exploration.

In conclusion, N -4-(4-methylphenyl)-1 ,3 -th i az ol - 2 - yl - 5 -( pro pan - 2 - y lo xym eth y l )m e thy lfu ra n - 2 - car bo x am ide ( C A S N o .946360 -82 -3 ) is a highly interesting organic compoun d with significant potential i n pharma ceutical research . Its unique structural features , inclu ding th e pres en ce o f th e & lt; stro ng & gt ;th i az ol & lt ; /stro ng & gt ; , & lt; stro ng & gt ;fu ra n & lt; /stro ng & gt ; , an d & lt; stro ng & gt ;am ide & lt; /stro ng & gt ; groups , make i t a promis ing candi date f or furthe r stu dies . With continued research an d development , thi s compoun d holds great promise as a future therapeutic agent . p >